![molecular formula C18H22N2 B2570268 3,3-[Spiro-2-adamantyl]-1-indanone hydrazone CAS No. 400083-52-5](/img/structure/B2570268.png)
3,3-[Spiro-2-adamantyl]-1-indanone hydrazone
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Overview
Description
“3,3-[Spiro-2-adamantyl]-1-indanone hydrazone” is a versatile chemical compound with immense potential for scientific research. It has a unique structure that allows for diverse applications, ranging from drug discovery to material science. This compound has shown antimycobacterial activity and is a probable inhibitor of MmpL3 .
Synthesis Analysis
The synthesis of hydrazones, such as “this compound”, is achieved by combining suitable aldehydes with four hydrazides . A suite of approaches for their preparation is described, including solution-based synthesis, mechanosynthesis, and solid-state melt reactions .Molecular Structure Analysis
The molecular structure of “this compound” is complex and unique. It consists of an adamantane moiety and a hydrazide–hydrazone moiety . The adamantane moiety is a fascinating class of polycyclic hydrocarbons that have unique physical and chemical properties .Chemical Reactions Analysis
Hydrazone formation reactions, such as those involved in the creation of “this compound”, show a large variation in reaction rates and catalytic effects . These reactions are often controlled by aniline catalysis .Scientific Research Applications
Synthesis and Biological Activity
Synthesis of 1-indanones and Derivatives
A comprehensive review highlights the synthesis methods of 1-indanones and derivatives from 1926 to 2017. These compounds, including 3,3-[Spiro-2-adamantyl]-1-indanone hydrazone, exhibit potent biological activities like antiviral, anti-inflammatory, analgesic, antimalarial, antibacterial, and anticancer properties. They're also explored for treating neurodegenerative diseases and as insecticides, fungicides, and herbicides (Turek et al., 2017).
Hydrazide–Hydrazones as Antimicrobial Agents
Hydrazide–hydrazone derivatives exhibit a broad spectrum of biological activities, including antibacterial, antitubercular, antifungal, anticancer, anti-inflammatory, anticonvulsant, antiviral, and antiprotozoal actions. These properties make hydrazide–hydrazones, like this compound, significant in medicinal chemistry. The literature from 2010–2016 and 2017–2021 extensively documents their antimicrobial activities, highlighting their potential as antimicrobial agents (Popiołek, 2016), (Popiołek, 2021).
Neurodegenerative Disease Treatment
Adamantane-based compounds, similar in structure to the adamantyl moiety in this compound, are used to treat neurodegenerative diseases like dementia, Alzheimer's, and Parkinson's. Adamantane derivatives like amantadine and memantine have shown effectiveness, with potential exceeding in 1-fluoro- and 1-phosphonic acid derivatives (Dembitsky et al., 2020).
Photochromic and Structural Applications
Spiropyrans and Spirooxazines in FRET
The study of spiropyrans and spirooxazines (related to the spiro-structure in this compound) highlights their role in Fluorescence Resonance Energy Transfer (FRET) with fluorescent materials. These compounds show reversible physicochemical property changes under stimuli, making them suitable for applications in sensing, probing, and various optical elements (Xia et al., 2017).
Antioxidant and Biological Properties
Spirocyclic Compounds as Antioxidants
Spirocyclic compounds, like the one in this compound, exhibit significant antioxidant activities. They are explored for their potential in treating diseases related to oxidative stress, such as cancer, neurodegenerative diseases, and cardiovascular disorders. The structural properties and antioxidant activities of naturally occurring and synthetic spiro compounds are well documented, emphasizing their biological importance and potential therapeutic applications (Acosta-Quiroga et al., 2021).
Mechanism of Action
are organic compounds that are derived from the condensation of hydrazines with ketones or aldehydes . They are known to exhibit a wide range of biological activities, such as antibacterial, antitubercular, antifungal, anticancer, anti-inflammatory, anticonvulsant, antiviral, and antiprotozoal action . The biological activity of hydrazones is often attributed to their ability to interact with biological targets through their azomethine group (–NH–N=CH–), which is connected with a carbonyl group .
The mode of action of hydrazones can vary depending on the specific compound and its biological target. For example, some hydrazones are known to inhibit the growth of bacteria by interfering with bacterial cell wall synthesis . Others might exert their effects by interacting with enzymes or other proteins within the cell .
The biochemical pathways affected by hydrazones can also vary widely. For instance, some hydrazones might affect the pathways involved in DNA synthesis or protein production, leading to cell death .
In terms of pharmacokinetics , the absorption, distribution, metabolism, and excretion (ADME) properties of hydrazones can be influenced by factors such as the compound’s chemical structure, the route of administration, and the patient’s physiological condition .
The result of action of hydrazones can include effects at the molecular and cellular levels, such as inhibition of cell growth, induction of cell death, or modulation of cellular signaling pathways .
The action environment can influence the efficacy and stability of hydrazones. Factors such as pH, temperature, and the presence of other substances can affect the compound’s stability and its ability to interact with its biological targets .
Future Directions
The compound “3,3-[Spiro-2-adamantyl]-1-indanone hydrazone” shows promise as an anti-TB agent with the potential to improve TB treatment in combination with standard TB therapies . Its unique structure and antimycobacterial properties make it a promising candidate for future research and development .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 3,3-[Spiro-2-adamantyl]-1-indanone hydrazone are not fully understood due to the lack of specific studies on this compound. It can be inferred from the general properties of hydrazones. Hydrazones are known to interact with various enzymes, proteins, and other biomolecules . They are more nucleophilic than a regular amine due to the presence of the adjacent nitrogen .
Cellular Effects
For instance, they have been found to have anticancer, anti-inflammatory, and anti-aggregation properties .
Molecular Mechanism
Hydrazones are known to undergo a series of chemical reactions that start with a substrate and finish with an end product . They can bind with biomolecules, inhibit or activate enzymes, and cause changes in gene expression .
Temporal Effects in Laboratory Settings
Adamantane derivatives, to which this compound is related, have unique stability and reactivity when compared to simple hydrocarbon derivatives .
Dosage Effects in Animal Models
Some hydrazone derivatives have been found to exhibit antinociceptive and anti-inflammatory effects in mice .
Metabolic Pathways
Hydrazones are known to be involved in the mevalonate pathway of isoprenoid biosynthesis .
Transport and Distribution
Hydrazones are small, organic molecules that can be transported and distributed within cells .
Subcellular Localization
Hydrazones are known to be localized within various subcellular compartments .
properties
IUPAC Name |
(E)-spiro[2H-indene-3,2'-adamantane]-1-ylidenehydrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2/c19-20-17-10-18(16-4-2-1-3-15(16)17)13-6-11-5-12(8-13)9-14(18)7-11/h1-4,11-14H,5-10,19H2/b20-17+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUQFCJNSNCJAFZ-LVZFUZTISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)C34CC(=NN)C5=CC=CC=C45 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C2CC3CC1CC(C2)C34C/C(=N\N)/C5=CC=CC=C45 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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